Cas no 890095-33-7 (4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine)

• Product Name: 4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine
• CAS No: 890095-33-7
• MF: C₆H₇N₅O₃
• MW: 197.151479959488
• CID: 3103490
• PubChem ID: 8027152
• Update Time: 2025-05-21

4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine
• 4-(5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine
• AKOS005621405
• 890095-33-7
• 4-[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-amine
• CS-0321996
• STK786600

• Inchi： 1S/C6H7N5O3/c1-12-2-3-8-6(11-13-3)4-5(7)10-14-9-4/h2H2,1H3,(H2,7,10)
• InChI Key： PBXJHEUODYQVLS-UHFFFAOYSA-N
• SMILES： O1C(COC)=NC(C2C(N)=NON=2)=N1

Computed Properties

• Exact Mass: 197.05488910Da
• Monoisotopic Mass: 197.05488910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 113Ų

Additional information on 4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine

4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine (CAS No: 890095-33-7)

4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine, commonly referred to by its CAS number 890095-33-7, is a highly specialized organic compound with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen and oxygen atoms within its molecular framework. The structure of this molecule consists of a furazan ring system, which is a five-membered ring containing two adjacent oxygen atoms and two nitrogen atoms, along with a substituted oxadiazole moiety.

The furazan core of this compound is known for its stability and reactivity under certain conditions, making it a valuable component in various chemical reactions. The substitution pattern on the furazan ring plays a crucial role in determining the compound's pharmacological properties. In this case, the furazan ring is substituted at position 3 with an amino group (-NH2) and at position 4 with a 5-methoxymethyl-[1,2,4]oxadiazol group. The oxadiazole moiety is itself a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, which contributes to the compound's unique electronic properties.

Recent studies have highlighted the potential of 4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3-ylamine as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases including cancer and neurodegenerative disorders. The methoxymethyl group attached to the oxadiazole ring enhances the compound's solubility and bioavailability, making it more amenable for pharmacological applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclization reactions. The key intermediates include various oxadiazole derivatives and substituted furazans, which are synthesized using standard organic chemistry techniques. The optimization of reaction conditions has been a focus of recent research to improve yields and reduce production costs.

The pharmacological profile of CAS 890095-33-7 has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress pathways. Additionally, it has shown potential as an anti-proliferative agent against various cancer cell lines. These findings underscore its potential as a lead compound for drug development.

From an environmental standpoint, the synthesis and handling of this compound are conducted under strict safety protocols to minimize any adverse effects on human health or the environment. Its stability under normal storage conditions further enhances its suitability for large-scale production.

In conclusion, 4-(5-Methoxymethyl-[1,2,4]oxadiazol-3-yl)-furazan-3